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Compound of Interest |

Compound Name: beta-lonol
CAS No.: 472-80-0
Cat. No.: B1630872
- 7

Executive Summary

Beta-lonol (CAS 22029-76-1) is a terpene alcohol frequently used in fragrance synthesis and
retinol intermediate studies. While often perceived as low-risk due to its pleasant olfactory
profile (violet/woody), it presents specific environmental hazards—notably chronic aquatic
toxicity—that strictly prohibit drain disposal.

Immediate Action Directive:

 NEVER dispose of Beta-lonol or its residues down the sink.
o« SEGREGATE as Non-Halogenated Organic Waste.

o INCINERATE via a licensed chemical waste contractor.[1]

Part 1: Chemical Profile & Hazard Identification[1][2]

To manage disposal effectively, one must understand the physical properties driving the safety
protocols. Beta-lonol is a combustible liquid, not a highly flammable one, which alters its
storage requirements but not its ultimate destruction method.

Key Physicochemical Data
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Property Value Operational Implication
Unique identifier for waste
CAS Number 22029-76-1 _
manifests.[2]
Classified as Combustible
(Class I1lIB). High flash point
. reduces immediate fire risk
Flash Point ~93°C (200°F)

compared to solvents like
acetone, but it still adds fuel

load to waste containers.

Water Solubility

Low / Insoluble

Do not use water for primary
spill cleanup; it will just spread
the oil. Use organic

absorbents.

GHS Classification

Aquatic Chronic 2

Toxic to aquatic life with long
lasting effects. This is the
primary regulatory driver for

zero-discharge protocols.

RCRA Status

Non-Listed

Not P- or U-listed. Does not
meet D001 (Ignitable)
definition if pure (FP > 60°C),
but is invariably managed as

organic chemical waste.

Expert Insight: Do not let the high flash point (93°C) lull you into complacency. In a waste

carboy, Beta-lonol is often mixed with lower-flashpoint solvents (Methanol, Ethyl Acetate),

rendering the entire mixture Flammable (D0O01). Always classify the mixture based on its most

volatile component.
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Part 2: Waste Segregation Strategy

Proper segregation prevents dangerous chemical reactions in the waste stream. Beta-lonol is
an alcohol/terpene,; it is generally stable but must be kept away from strong oxidizers.

The Segregation Protocol

o Stream Selection: Segregate into Non-Halogenated Organic Solvents.

o Why? Halogenated waste (containing Chloroform, DCM) is incinerated at higher
temperatures to prevent dioxin formation and is significantly more expensive. Beta-lonol
does not require this.[3]

e Incompatibility Check:
o Keep Away From: Concentrated Nitric Acid, Perchlorates, Chromic Acid.

o Risk:[1][2] Oxidation of the alcohol group can generate heat and pressure in sealed waste

drums.

Part 3: Operational Disposal Protocols
Protocol A: Routine Laboratory Waste (Reaction
Mixtures)

Applicability: HPLC effluent, mother liquors, and reaction byproducts containing Beta-lonol.

o Preparation: Ensure the waste carboy is labeled "NON-HALOGENATED ORGANIC
WASTE."

e pH Check: Verify the mixture is neutral (pH 5-9). If the reaction involved acids/bases,
neutralize before adding to the solvent carboy to prevent drum corrosion or gas evolution.

o Transfer: Pour waste into the carboy using a funnel with a flash-arrestor (standard safety

funnel).

e Logging: Immediately log the volume and constituent ("Beta-lonol, <5%") on the waste tag.
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Protocol B: Spill Management (Bench Scale)

Scenario: You have spilled 50mL of pure Beta-lonol on the bench.

Secure Area: Remove ignition sources. While FP is high, hot plates or open flames can still
ignite the vapors if the liquid is heated.

PPE: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental contact), safety
glasses, lab coat.

Containment: Do not use water. Surround the spill with an inert absorbent (Vermiculite,
Sand, or Polypropylene pads).

Cleanup:

o

Cover the spill completely with absorbent.

[¢]

Wait 2 minutes for absorption.

[¢]

Sweep into a bag or bucket labeled "Solid Chemical Debris."

[e]

Self-Validation: Wipe the surface with an ethanol-soaked tissue. If the "woody/violet" odor
persists strongly, repeat the ethanol wipe.

Disposal: The solid debris goes to Hazardous Solid Waste for incineration.

Protocol C: Empty Container Disposal

Regulatory Note: A container is "RCRA Empty" only if all wastes have been removed that can

be removed.

Triple Rinse:

o Rinse 1: Use a small volume of Ethanol or Acetone (Beta-lonol is soluble in alcohol, not
water). Pour rinsate into the Organic Waste carboy.

o Rinse 2: Repeat with solvent.

o Rinse 3: Rinse with water.[1][4][2][3]
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« Defacing: Cross out the label or remove it entirely.

o Disposal: Place the dry, open container in the glass recycling or trash, depending on facility
rules for triple-rinsed glass.

Part 4: Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for Beta-lonol waste streams,
ensuring compliance with environmental regulations.

Waste Generation:
Beta-lonol (CAS 22029-76-1)

Determine Physical State

VAR

Liquid Waste Solid Waste
(Pure or Solution) (Spill Debris / Wipes)

/

Contains Halogens?
(DCM, Chloroform, etc.)

Stream: Hazardous
Solid Waste

Stream: Non-Halogenated Stream: Halogenated
Organic Waste Organic Waste

Final Disposal:
High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Decision matrix for Beta-lonol waste classification. Note that while Beta-lonol itself is
non-halogenated, its mixture with other solvents determines the final waste stream.

Part 5: References & Authority

« National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 5373729, beta-lonol. Retrieved from [Link]

e U.S. EPA (2025).Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous
Waste Identification.[5] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630872#beta-ionol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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